Cas no 6097-07-0 (2-(Pent-4-ynyl)isoindoline-1,3-dione)

2-(Pent-4-ynyl)isoindoline-1,3-dione is a versatile intermediate in organic synthesis, featuring an isoindoline-1,3-dione core with a terminal alkyne functional group. Its structure enables selective modifications, making it valuable for click chemistry, polymer science, and pharmaceutical applications. The terminal alkyne offers efficient coupling potential, while the phthalimide moiety enhances stability and reactivity.
2-(Pent-4-ynyl)isoindoline-1,3-dione structure
6097-07-0 structure
Product Name:2-(Pent-4-ynyl)isoindoline-1,3-dione
CAS No:6097-07-0
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD06798110
CID:953781
PubChem ID:24883494
Update Time:2025-06-17

2-(Pent-4-ynyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • N-(4-Pentynyl)phthalimide
    • 1,4,8,11-TETRAAZACYCLOTETRADECANE-1,4,8,11-TETRAACETIC ACID TETRAHYDROCHLORIDE
    • 2-(pent-4-ynyl)isoindoline-1,3-dione
    • 2-pent-4-ynylisoindole-1,3-dione
    • N-(4-PENTYNYL)PHTHALIMIDE 97
    • 2-(Pent-4-yn-1-yl)isoindoline-1,3-dione
    • 2-(Pent-4-ynyl)isoindoline-1,3-dione
    • MDL： MFCD06798110
    • Inchi： 1S/C13H11NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h1,4-5,7-8H,3,6,9H2
    • InChI Key： YNZIPXLLPFYDGM-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(N1CCCC#C)=O

Computed Properties

  • Exact Mass: 213.07900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 87-91 °C (lit.)
  • PSA: 37.38000
  • LogP: 1.63390
  • Solubility: Not determined

2-(Pent-4-ynyl)isoindoline-1,3-dione Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-43
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36; R43

2-(Pent-4-ynyl)isoindoline-1,3-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Pent-4-ynyl)isoindoline-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
AB332160-5 g
N-(4-Pentynyl)phthalimide, 97%; .
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abcr
AB332160-25 g
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2-(Pent-4-ynyl)isoindoline-1,3-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6097-07-0)2-(Pent-4-ynyl)isoindoline-1,3-dione
Order Number:A1210607
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):167.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6097-07-0)2-(Pent-4-ynyl)isoindoline-1,3-dione
A1210607
Purity:99%
Quantity:25g
Price ($):167.0
Email